Cas no 1806213-89-7 (6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806213-89-7
• MF: C₈H₃BrClF₆NO
• MW: 358.462941408157
• CID: 4927715
• Update Time: 2025-05-26

6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrClF6NO/c9-2-3-1-4(10)5(7(11,12)13)6(17-3)18-8(14,15)16/h1H,2H2
• InChI Key： BZTBBJANJLUVCH-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)(F)F)C(=N1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806213-89-7) is a highly functionalized aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromomethyl group at the 6-position, a chlorine atom at the 4-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The bromomethyl group in this compound serves as an excellent leaving group, facilitating various nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and pharmaceutical agents. The presence of chlorine and trifluoromethoxy groups further enhances the compound's reactivity and selectivity in such reactions.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the pyridine ring. This effect is particularly useful in modulating the reactivity of the molecule in electrophilic aromatic substitution reactions. Additionally, the trifluoromethyl group at the 3-position contributes to the molecule's stability and lipophilicity, making it suitable for applications where both electronic and physical properties are critical.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy and trifluoromethyl groups with high precision. These methods not only improve the yield but also enhance the purity of the final product, which is essential for its use in sensitive applications such as drug discovery.

In terms of applications, 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has shown promise in agrochemistry as a potential precursor for herbicides and insecticides. Its ability to undergo multiple transformations makes it a versatile building block for designing molecules with specific biological activities. Furthermore, its unique electronic properties make it a candidate for use in organic electronics, where tailored π-systems are required.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to assess its potential impact on ecosystems and guide its safe use in agricultural and industrial settings.

In conclusion, 6-(Bromomethyl)-4-chloro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806213-89-7) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to attract significant research interest, driving innovations in synthesis methods and application development.